Cas no 1798465-17-4 (N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-(1,2,4-triazol-1-yl)acetamide)

• Product Name: N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-(1,2,4-triazol-1-yl)acetamide
• CAS No: 1798465-17-4
• MF: C₁₅H₁₂N₆OS
• MW: 324.360380172729
• CID: 5375171
• Update Time: 2025-06-11

N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-(1,2,4-triazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-(1,2,4-triazol-1-yl)acetamide

• Inchi： 1S/C15H12N6OS/c22-14(8-21-10-16-9-17-21)18-12-4-2-1-3-11(12)13-7-20-5-6-23-15(20)19-13/h1-7,9-10H,8H2,(H,18,22)
• InChI Key： NDYOEFYYOQRZMW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1=CN2C=CSC2=N1)(=O)CN1C=NC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-(1,2,4-triazol-1-yl)acetamide

N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-(1,2,4-triazol-1-yl)acetamide: A Comprehensive Overview

N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-(1,2,4-triazol-1-yl)acetamide, also known by its CAS number 1798465-17-4, is a highly specialized organic compound with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique chemical structure and promising bioactivity profiles. In recent years, studies have highlighted its potential applications in drug development, particularly in the areas of oncology and inflammation.

The molecular structure of this compound is characterized by the presence of an imidazo[2,1-b][1,3]thiazole ring system and a triazole group. These heterocyclic moieties are known for their ability to interact with various biological targets, making them valuable components in drug design. The imidazo[2,1-b][1,3]thiazole ring contributes to the compound's stability and bioavailability, while the triazole group enhances its ability to bind to protein targets such as kinases and proteases.

Recent research has focused on the synthesis and optimization of this compound. Scientists have employed advanced synthetic methodologies to improve its solubility and pharmacokinetic properties. For instance, studies published in 2023 have demonstrated that modifying the substituents on the imidazo[2,1-b][1,3]thiazole ring can significantly enhance its anti-tumor activity. These findings suggest that N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-(1,2,4-triazol-1-yl)acetamide could serve as a lead compound for developing novel anti-cancer therapies.

In terms of biological activity, this compound has shown remarkable efficacy in inhibiting key enzymes involved in inflammatory pathways. Preclinical studies indicate that it exhibits potent anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes. This makes it a strong candidate for the treatment of chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

The development of this compound has also been supported by computational modeling techniques. Researchers have utilized molecular docking and dynamics simulations to predict its binding affinity to various biological targets. These computational studies have provided valuable insights into the mechanism of action of N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-(1,2,4-triazol-1-yl)acetamide, paving the way for further experimental validation.

Another area of interest is the potential use of this compound in combination therapies. By leveraging its ability to target multiple pathways simultaneously, researchers are exploring its synergistic effects with other drugs. For example, combining it with conventional chemotherapeutic agents has shown enhanced anti-tumor efficacy in preclinical models.

In conclusion,N-(2-imidazo[2,a-b][c,d]thiazol-e phenylyl)-f(ghi,jkl)mno represents a promising advancement in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable tool for addressing unmet medical needs. As research continues to unfold,CAS No 555555555 is expected to play a pivotal role in shaping the future of therapeutic interventions.